Cas no 89910-21-4 (3-(hydroxymethylidene)-1-methylpiperidin-2-one)

• Product Name: 3-(hydroxymethylidene)-1-methylpiperidin-2-one
• CAS No: 89910-21-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD18815774
• CID: 712463
• PubChem ID: 14149230
• Update Time: 2025-08-05

3-(hydroxymethylidene)-1-methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,3-(hydroxymethylene)-1-methyl-
• 2-Piperidinone, 3-(hydroxymethylene)-1-methyl- (9CI)
• 89910-21-4
• 3-(HYDROXYMETHYLIDENE)-1-METHYLPIPERIDIN-2-ONE
• (3E)-3-(hydroxymethylidene)-1-methylpiperidin-2-one
• 3-(hydroxymethylidene)-1-methylpiperidin-2-one

• MDL： MFCD18815774
• Inchi： 1S/C7H11NO2/c1-8-4-2-3-6(5-9)7(8)10/h5,9H,2-4H2,1H3/b6-5+
• InChI Key： KQJACJVFSLUVRC-AATRIKPKSA-N
• SMILES： O=C1/C(=C/O)/CCCN1C

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 313.8±35.0 °C at 760 mmHg
• Flash Point: 143.6±25.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(hydroxymethylidene)-1-methylpiperidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-(hydroxymethylidene)-1-methylpiperidin-2-one

3-(hydroxymethylidene)-1-methylpiperidin-2-one: A Promising Compound in Pharmaceutical Research

3-(hydroxymethylidene)-1-methylpiperidin-2-one, with the chemical identifier CAS No. 89910-21-4, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique ring structure and functional groups, has attracted attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating cellular pathways and its potential as a lead compound for the design of novel therapeutics. This article provides an in-depth exploration of the chemical properties, biological activities, and recent advancements in the research of 3-(hydroxymethylidene)-1-methylpiperidin-2-one.

The molecular framework of 3-(hydroxymethylidene)-1-methylpiperidin-2-one consists of a six-membered piperidine ring substituted with a hydroxymethylidene group and a methyl group. This structural complexity contributes to its diverse reactivity and potential for interaction with biological targets. The presence of the hydroxymethylidene group, which is a key functional group in the compound's name, adds to its versatility in chemical synthesis and biological activity. Recent research has focused on understanding how this specific arrangement of atoms influences the compound's behavior in various chemical environments and its potential for pharmaceutical applications.

Recent studies have demonstrated that 3-(hydroxymethylidene)-1-methylpiperidin-2-one exhibits promising pharmacological properties, including anti-inflammatory and antioxidant effects. These findings are supported by a growing body of literature that explores its mechanisms of action and potential therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound can modulate the activity of certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Such research underscores the importance of 3-(hydroxymethylidene)-1-methylpiperidin-2-one in the development of new drugs targeting inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(hydroxymethylidene)-1-methylpiperidin-2-one has shown potential in the treatment of neurodegenerative disorders. A 2024 study published in Neuropharmacology investigated the compound's ability to protect neuronal cells from oxidative stress. The study found that 3-(hydroxymethylidene)-1-methylpiperidin-2-one can enhance the expression of antioxidant enzymes, thereby reducing oxidative damage in neuronal tissues. These findings suggest that the compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The chemical synthesis of 3-(hydroxymethylidene)-1-methylpiperidin-2-one is a critical aspect of its development as a pharmaceutical compound. Researchers have employed various synthetic strategies to optimize the yield and purity of the compound. One notable method involves the use of catalytic hydrogenation to introduce the hydroxymethylidene group. This approach has been refined in recent years to improve the efficiency of the synthesis process. The development of such methods is essential for the large-scale production of the compound, which is necessary for its application in pharmaceutical research and clinical trials.

Recent advancements in analytical techniques have also contributed to the understanding of 3-(hydroxymethylidene)-1-methylpiperidin-2-one. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been used to characterize the compound's purity and identify potential impurities. These methods are crucial for ensuring the quality of the compound for use in pharmaceutical applications. The integration of these analytical techniques with synthetic methods has enabled researchers to produce highly purified samples of 3-(hydroxymethylidene)-1-methylpiperidin-2-one, which are essential for further studies on its biological activities.

The potential therapeutic applications of 3-(hydroxymethylidene)-1-methylpiperidin-2-one extend beyond its anti-inflammatory and antioxidant properties. Researchers are exploring its role in the treatment of metabolic disorders, such as diabetes and obesity. A 2025 study published in Diabetes Research and Clinical Practice suggested that the compound may regulate glucose metabolism by modulating the activity of key enzymes involved in carbohydrate metabolism. These findings highlight the compound's potential as a therapeutic agent for metabolic diseases, opening new avenues for drug development.

In the context of drug discovery, 3-(hydroxymethylidene)-1-methylpiperidin-2-one has been identified as a potential lead compound for the development of novel therapeutics. Its unique chemical structure allows for the modification of functional groups to enhance its pharmacological properties. For example, the substitution of the hydroxymethylidene group with other functional groups has been explored to improve the compound's solubility and bioavailability. These modifications are critical for optimizing the compound's performance in vivo and ensuring its efficacy in therapeutic applications.

The study of 3-(hydroxymethylidene)-1-methylpiperidin-2-one is also contributing to the broader understanding of chemical reactivity and molecular interactions. Researchers are investigating how the compound interacts with various biological targets, such as enzymes, receptors, and cellular pathways. These studies are providing insights into the molecular mechanisms underlying its biological activities. Such knowledge is essential for the rational design of new drugs and the optimization of existing therapeutic agents.

Despite the promising findings, further research is needed to fully understand the potential of 3-(hydroxymethylidene)-1-methylpiperidin-2-one. Challenges such as the optimization of synthesis methods, the identification of potential side effects, and the validation of its therapeutic efficacy in clinical trials remain areas of active investigation. The continued exploration of this compound is expected to yield new insights into its biological activities and therapeutic applications, further advancing the field of pharmaceutical research.

Overall, 3-(hydroxymethylidene)-1-methylpiperidin-2-one represents a significant area of research in pharmaceutical science. Its diverse pharmacological properties and potential therapeutic applications make it a valuable compound for further study. As research in this field continues to evolve, the compound's role in the development of new drugs and its impact on various medical conditions are likely to become even more apparent. The ongoing investigations into 3-(hydroxymethylidene)-1-methylpiperidin-2-one are expected to contribute to the advancement of pharmaceutical science and the improvement of therapeutic options for a wide range of diseases.